Cas no 865074-48-2 (3,3',4,4'-Tetramethyl-2,2'-bipyridine)

• Product Name: 3,3',4,4'-Tetramethyl-2,2'-bipyridine
• CAS No: 865074-48-2
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 4661956
• PubChem ID: 14932943
• Update Time: 2025-10-29

3,3',4,4'-Tetramethyl-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 3,3',4,4'-Tetramethyl-2,2'-bipyridine

• Inchi： 1S/C14H16N2/c1-9-5-7-15-13(11(9)3)14-12(4)10(2)6-8-16-14/h5-8H,1-4H3
• InChI Key： TZUWXIVMJCCOEQ-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C)C=1C1C(C)=C(C)C=CN=1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3,3',4,4'-Tetramethyl-2,2'-bipyridine

3,3',4,4'-Tetramethyl-2,2'-bipyridine: A Comprehensive Overview

The compound 3,3',4,4'-Tetramethyl-2,2'-bipyridine, identified by the CAS No 865074-48-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of bipyridines, which are known for their unique structural and electronic properties. The molecule consists of two pyridine rings connected by a single bond at the 2 and 2' positions, with methyl groups attached at the 3, 3', 4, and 4' positions. This specific substitution pattern imparts distinctive chemical and physical properties to the compound.

3,3',4,4'-Tetramethyl-2,2'-bipyridine has been extensively studied for its applications in various fields. Recent research has highlighted its potential in coordination chemistry due to its ability to act as a ligand for transition metals. This property makes it a valuable component in the synthesis of metal complexes with applications in catalysis and materials science.

In terms of synthesis, 3,3',4,4'-Tetramethyl-2,2'-bipyridine can be prepared through various methods. One common approach involves the condensation of pyridine derivatives under specific reaction conditions. The synthesis pathway is optimized to ensure high yield and purity of the final product. Researchers have also explored alternative routes using microwave-assisted synthesis or continuous flow systems to enhance efficiency.

The physical properties of 3,3',4,4'-Tetramethyl-2,2'-bipyridine are well-documented. It is a crystalline solid with a melting point of approximately 150°C and a boiling point around 190°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile.

Recent studies have focused on the electronic properties of 3,3',4,4'-Tetramethyl-2,2'-bipyridine. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity. These studies reveal that the methyl substituents significantly influence the molecule's conjugation and electron-donating abilities.

In terms of applications, 3,3',4,4'-Tetramethyl-2,2'-bipyridine has found use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit potential in gas storage and separation technologies due to their high surface area and tunable pore structures.

The compound has also been explored for its role in catalysis. Metal complexes derived from 3,3',4,4'-Tetramethyl-2,2'-bipyridine have shown promise as catalysts for various organic transformations. For instance, recent research demonstrates their effectiveness in alkene epoxidation reactions under mild conditions.

In conclusion, 3,3',4,',Tetramethyl-bipyridine's versatility makes it an important molecule with wide-ranging applications across multiple disciplines.